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Introduction

AZ'3137 is a potent, orally bioavailable PROTAC (Proteolysis Targeting Chimera) designed to
selectively induce the degradation of the androgen receptor (AR).[1][2][3] The androgen
receptor is a critical driver of prostate cancer progression, and its targeted degradation
presents a promising therapeutic strategy. AZ'3137 is a heterobifunctional molecule that
consists of a ligand that binds to the androgen receptor and another ligand that recruits the
Cereblon (CRBN) E3 ubiquitin ligase. This dual binding facilitates the formation of a ternary
complex between the AR protein and the E3 ligase, leading to the ubiquitination of AR and its
subsequent degradation by the proteasome. This mechanism of action effectively reduces the
levels of AR protein in cancer cells, thereby inhibiting downstream AR signaling pathways and
tumor cell proliferation.[1]

These application notes provide detailed protocols for key in vitro assays to characterize the
activity of AZ'3137, including its ability to induce AR degradation, inhibit cell proliferation, and
modulate the expression of AR target genes.
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Data Presentation

The following tables summarize the key in vitro activities of AZ'3137 in relevant prostate cancer

cell lines.

Table 1: In Vitro Degradation and Anti-proliferative Activity of AZ'3137

Parameter Cell Line Value Reference
DC50 (AR
_ LNCaP 22 nM [1][2]
Degradation)
DC50 (L702H mutant
, LNCaP 92 nM [1]
AR Degradation)
GI50 (Cell
o o LNCaP 74 nM [1][2]
Proliferation Inhibition)
Table 2: Physical and Chemical Properties of AZ'3137
Property Value Reference
Molecular Weight 801.89 g/mol [2]
Formula C43H47FANT704 [2]
CAS Number 2960179-55-7 2]

Solubility Soluble in DMSO

[2]

Signaling Pathways and Experimental Workflows

To visually represent the underlying biological processes and experimental procedures, the

following diagrams are provided in the DOT language for Graphviz.
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In Vitro Assays

RT-gPCR
(AR Target Gene Expression)
Cell Culture Treatment with AZ'3137 (eCeIIJ_:_?rllfoerrecl:t;c;lrjn,;\:rs_ g)llo)
(e.g., LNCaP cells) (Dose-response and time-course) b (GI50)

Western Blot
(AR Degradation - DC50, Dmax)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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